1-But-3-ynyl-3-methylpiperidin-3-ol

• IUPAC Name: 1-but-3-ynyl-3-methylpiperidin-3-ol
• InChI: InChI=1S/C10H17NO/c1-3-4-7-11-8-5-6-10(2,12)9-11/h1,12H,4-9H2,2H3
• InChI Key: YNSYCBGUKFTFBB-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCN(C1)CCC#C)O
• Molecular Formula: C10H17NO
• Molecular Weight: 167.25 g/mol
• CAS RN: 1599226-56-8

Description

Molecular Structure Analysis

The InChI code for 1-But-3-ynyl-3-methylpiperidin-3-ol is 1S/C10H17NO/c1-3-4-7-11-8-5-6-10(2,12)9-11/h1,12H,4-9H2,2H3. This code provides a standard way to encode the molecule’s structure and can be used to generate a 3D model.

It should be stored at a temperature of 4 degrees Celsius.

Scientific Research Applications

Molecular Dynamics and Supercapacitors

A study by Song Li et al. (2012) explored the capacitive performance of binary mixtures of ionic liquids, including compounds structurally similar to 1-But-3-ynyl-3-methylpiperidin-3-ol, near onion-like carbon electrodes through molecular dynamics simulations. This research highlights the potential applications of such compounds in enhancing the efficiency and performance of supercapacitors, a critical component in energy storage technologies (Song Li et al., 2012).

Phase Equilibrium in Ionic Liquid Systems

K. Paduszyński et al. (2011) investigated the liquid-liquid phase equilibrium of binary systems consisting of piperidinium-based ionic liquids and alcohols, contributing valuable data for the design and application of ionic liquid systems in various separation processes. The findings provide insights into the solubility and interaction patterns of substances similar to this compound in ionic liquid environments (K. Paduszyński et al., 2011).

Thermophysical Properties of Ionic Liquids

Research by Arijit Bhattacharjee et al. (2014) on the thermophysical properties of piperidinium- and pyridinium-based ionic liquids sheds light on how the structure of such compounds influences their physical characteristics, including density, viscosity, and surface tension. This study provides a foundational understanding for the development of new ionic liquids with optimized properties for industrial applications (Arijit Bhattacharjee et al., 2014).

Conformational Behavior in Solution

S. Kudaibergenov et al. (1993) explored the conformational behavior of linear and crosslinked poly(4-but-3-en-1-ynyl-1-methylpiperidin-4-ol) in various solutions. Their work contributes to the understanding of how the physical properties of polymeric materials can be influenced by their conformational states, which is crucial for designing materials with specific characteristics for biomedical and industrial applications (S. Kudaibergenov et al., 1993).

Biofuel Production via Metabolic Engineering

A study on the metabolic engineering for the production of isoprenoid-based C5 alcohols in E. coli by Kevin W. George et al. (2015) demonstrates the potential of using engineered microorganisms for the production of biofuels. The research outlines strategies for optimizing the production of biofuels that are structurally related to this compound, highlighting the compound's relevance in renewable energy research (Kevin W. George et al., 2015).

Safety and Hazards

The compound has been classified with the signal word “Danger” and is associated with the hazard statements H302, H315, H318, and H335. These statements indicate that the compound may be harmful if swallowed, causes skin irritation, causes serious eye damage, and may cause respiratory irritation.